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Abstract

Pentanochlor, an anilide herbicide, operates by inhibiting photosynthetic electron transport at
photosystem II.[1] Despite its historical use in agriculture, it is not approved for use in the
European Union and is recognized as a "Highly Hazardous Pesticide" due to its significant
aquatic toxicity. This technical guide provides a comprehensive overview of the available
toxicological and ecotoxicological data for pentanochlor. Due to the limited availability of
public data for pentanochlor, information from analogous anilide herbicides has been included
to provide a more complete profile, with all such instances clearly noted. This guide is intended
to serve as a foundational resource for researchers, scientists, and professionals in drug
development, summarizing key data in structured tables and outlining relevant experimental
methodologies based on established OECD guidelines.

Chemical and Physical Properties

Pentanochlor is the common name for N-(3-chloro-4-methylphenyl)-2-methylpentanamide. Its
fundamental chemical and physical properties are summarized below.
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Property Value Reference
Chemical Formula C13H18CINO [2]

Molar Mass 239.74 g/mol [2]

CAS Number 2307-68-8 [2]
Appearance White to brown solid

Melting Point 82-90 °C

Water Solubility 14 mg/L at 20 °C

Vapor Pressure 1.3x10-5Paat 20 °C

Log Kow (Octanol-Water -
Partition Coefficient) '

Toxicological Profile

The toxicological data for pentanochlor is limited in the public domain. The available data on
its acute toxicity is presented below. Information on chronic, genetic, reproductive, and
developmental toxicity is largely qualitative or inferred from related compounds.

: Toxici

Endpoint Value Species Route Reference

> 10,000 mg/kg
LD50 b Rat Oral
w

Chronic Toxicity and Carcinogenicity

Specific chronic toxicity and carcinogenicity studies for pentanochlor are not readily available.
Long-term exposure to other anilide herbicides has been associated with effects on the liver,
blood, and spleen. Carcinogenicity bioassays in rodents for analogous compounds have
yielded mixed results.

Genotoxicity
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Pentanochlor is classified as potentially genotoxic, though specific assay results are not

available in the reviewed literature. Standard in vitro and in vivo assays would be required to

definitively characterize its genotoxic potential.

Reproductive and Developmental Toxicity

Pentanochlor is suspected to have effects on reproduction and development. Studies on

analogous anilide herbicides have indicated potential effects on fertility and developmental

endpoints in offspring at high doses.

Ecotoxicological Profile

Pentanochlor is recognized for its high toxicity to aquatic organisms, a key factor in its

classification as a hazardous pesticide.

: ic E -

Endpoint Value Species Duration Reference
Scenedesmus

EC50 0.035 mg/L subspicatus 72 hours
(Algae)
Oncorhynchus

LC50 >1.2 mg/L mykiss (Rainbow 96 hours
Trout)
Daphnia magna

EC50 1.1 mg/L 48 hours
(Water Flea)

Terrestrial Ecotoxicity

Endpoint Value Species Route Reference
Colinus

LD50 > 2250 mg/kg virginianus Oral
(Bobwhite Quail)
Apis mellifera

LD50 > 100 p g/bee Contact
(Honeybee)
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Environmental Fate

Parameter Value Conditions Reference
Soil Half-life (DT50) 10 - 40 days Aerobic, laboratory
Photodegradation

) 1-10days
Half-life (Water)

Mechanism of Action and Metabolic Pathways
Mode of Action: Photosystem Il Inhibition

Pentanochlor is a selective contact herbicide that inhibits photosynthesis.[1] Its primary mode
of action is the blockage of electron transport at the QB binding site on the D1 protein within
photosystem II (PSIl) in chloroplasts.[3] This inhibition leads to a buildup of reactive oxygen
species (ROS), causing lipid peroxidation, membrane damage, and ultimately, cell death.

Thylakoid Membrane

e- (Blocked by Pentanochlor) -
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/

Reactive Oxygen
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e
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Figure 1: Simplified signaling pathway of Pentanochlor's mode of action as a Photosystem I
inhibitor.

Hypothetical Metabolic Pathway

The metabolic fate of pentanochlor in mammals is not well-documented. However, based on
studies of other anilide herbicides like propanil, a plausible metabolic pathway can be
proposed.[4][5][6] Metabolism likely involves initial hydrolysis of the amide bond, followed by
hydroxylation and conjugation reactions to facilitate excretion.
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Figure 2: Hypothetical metabolic pathway of Pentanochlor in mammals.

Experimental Protocols

Detailed experimental protocols for pentanochlor are scarce. The following sections outline
methodologies for key toxicological and ecotoxicological assessments based on standard
OECD guidelines.

Acute Oral Toxicity (as per OECD 423)

This test provides information on the hazardous properties and allows for substance

classification.
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Start: Healthy, young adult rats
(fasted)

Administer single oral dose
of Pentanochlor

Observe for 14 days:
- Clinical signs of toxicity
- Mortality
- Body weight changes

Gross necropsy of all animals
at the end of the study

Determine LD50 and
classify toxicity

Click to download full resolution via product page

Figure 3: Experimental workflow for an acute oral toxicity study.

Test Animals: Healthy, young adult rats of a single strain.
Housing: Housed individually with controlled temperature, humidity, and light cycle.

Dose Administration: A single dose of pentanochlor, dissolved in a suitable vehicle, is
administered by gavage.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.
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+ Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

Algal Growth Inhibition Test (as per OECD 201)

This test assesses the effects of a substance on the growth of freshwater algae.

Start: Exponentially growing culture
of Scenedesmus subspicatus

Expose algae to a range of
Pentanochlor concentrations
(including a control)

Incubate under controlled light,
temperature, and pH
for 72 hours

Measure algal growth
(e.g., cell count, fluorescence)
at 24, 48, and 72 hours

Calculate EC50 for
growth rate inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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